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Compound of Interest

Compound Name: Calcium malonate

. Get Quote

Cat. No.: B101822

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
guide provides essential information and a procedural framework for the safe disposal of
calcium malonate (CAS 19455-76-6), ensuring the protection of laboratory personnel and the
environment.

Understanding Calcium Malonate: Key Data

While a comprehensive Safety Data Sheet (SDS) with specific disposal protocols for calcium
malonate is not readily available in public domains, its known chemical and physical properties
can help inform safe handling and disposal practices.

Property Value

CAS Number 19455-76-6

Molecular Formula CsH2Ca0a4

Molecular Weight 142.12 g/mol

Appearance White crystalline powder

Solubility Insoluble at neutral pH, with solubility

decreasing as temperature increases.[1]
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It is important to note that malonate, the anion in calcium malonate, is known to be an
inhibitor of mitochondrial respiration. This suggests a level of biological activity that
necessitates careful handling and disposal, even in the absence of a detailed toxicological
profile.

Immediate Safety and Handling Protocols

Before proceeding with any disposal procedure, it is imperative to adhere to standard
laboratory safety protocols when handling calcium malonate.

Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-
resistant gloves.

« If there is a risk of generating dust, use a fume hood or a ventilated enclosure and consider
respiratory protection.

Spill Response:
¢ In the event of a spill, avoid generating dust.
o Carefully sweep up the solid material and place it into a designated, labeled waste container.

o Clean the spill area with a damp cloth, and dispose of the cleaning materials as chemical
waste.

Step-by-Step Disposal Procedure

In the absence of a specific SDS, a conservative approach to the disposal of calcium
malonate is recommended. Treat it as a potentially hazardous chemical waste.

Step 1: Waste Identification and Segregation

e Do not mix calcium malonate waste with other chemical waste streams unless explicitly
instructed to do so by your institution's Environmental Health and Safety (EHS) office.

o Keep solid calcium malonate waste separate from liquid waste.
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Step 2: Waste Containerization

o Place solid calcium malonate waste in a clearly labeled, sealed, and compatible container.
The container should be in good condition and appropriate for solid chemical waste.

e The label should include:

The full chemical name: "Calcium Malonate"

[¢]

The CAS number: "19455-76-6"

o

[e]

The words "Hazardous Waste" (as a precautionary measure)

o

The date of accumulation.
Step 3: Consultation with EHS
o Contact your institution's EHS office or equivalent safety department.

e Provide them with all available information on calcium malonate, including the information
in this guide.

» The EHS office will provide specific instructions for the final disposal route, which may
include incineration or landfilling at a licensed facility, in accordance with local, state, and
federal regulations.

Step 4: Awaiting Pickup

» Store the labeled waste container in a designated satellite accumulation area within your
laboratory.

e Ensure the storage area is secure and away from incompatible materials.

Disposal Decision Workflow

The following diagram illustrates a general decision-making process for the disposal of
laboratory chemicals like calcium malonate, emphasizing a safety-first approach.
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Calcium Malonate Disposal Workflow

Start: Identify Calcium Malonate Waste

Is a specific SDS with disposal instructions available?

Treat as Potentially Hazardous Waste

Follow SDS instructions for disposal.

Package in a labeled, sealed container.
Label: 'Calcium Malonate', CAS, 'Hazardous Waste'

Consult with Institutional EHS Office

Follow EHS guidance for final disposal.

Click to download full resolution via product page

A general workflow for the safe disposal of calcium malonate.
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Disclaimer: This information is intended as a guide and is based on general laboratory safety
principles. It is not a substitute for a formal hazardous waste determination. Always consult with
your institution's Environmental Health and Safety department for specific guidance on the
disposal of chemical waste. Disposal of chemical waste is subject to local, state, and federal
regulations[?2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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